Cas no 1602603-81-5 (4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl-)

• Product Name: 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl-
• CAS No: 1602603-81-5
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 5264164
• Update Time: 2025-05-21

4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl-

• Inchi： 1S/C10H9BrClN3/c1-15(2)9-7-5-6(11)3-4-8(7)13-10(12)14-9/h3-5H,1-2H3
• InChI Key： XCJSEGJJKUELSR-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(N(C)C)N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl-

Comprehensive Overview of 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl- (CAS No. 1602603-81-5)

4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl- (CAS No. 1602603-81-5) is a specialized organic compound belonging to the quinazoline family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of bromo and chloro substituents, along with dimethylamino groups, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, especially in the development of kinase inhibitors and other targeted therapies.

In the context of current trends, the demand for high-purity chemical intermediates like 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl- has surged, driven by advancements in precision medicine and biopharmaceuticals. A common query among scientists is how this compound compares to other quinazoline derivatives in terms of reactivity and stability. Studies suggest that its unique substitution pattern enhances its suitability for cross-coupling reactions, a hot topic in synthetic chemistry. Additionally, its potential use in cancer research has been explored, aligning with the growing focus on oncology drug development.

The synthesis and characterization of CAS No. 1602603-81-5 involve meticulous steps to ensure purity and yield. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its structure. This compound’s stability under various conditions is another area of interest, as it impacts storage and handling protocols. Given its relevance in academic research and industrial applications, suppliers often highlight its availability in custom quantities to meet diverse experimental needs.

From an SEO perspective, keywords like "quinazoline derivatives", "6-bromo-2-chloro-N,N-dimethyl-4-quinazolinamine", and "CAS 1602603-81-5 supplier" are frequently searched by chemists and procurement specialists. Addressing these queries, this compound is often listed alongside other heterocyclic compounds in catalogs catering to research laboratories and pharmaceutical companies. Its role in organic synthesis and molecular design further underscores its importance in modern chemistry.

Looking ahead, the applications of 4-Quinazolinamine, 6-bromo-2-chloro-N,N-dimethyl- are expected to expand, particularly in green chemistry initiatives and sustainable drug development. Researchers are also investigating its potential in agrochemicals and material science, reflecting the compound’s adaptability. As the scientific community continues to explore its properties, CAS No. 1602603-81-5 remains a valuable asset for innovation in multiple fields.